
Technical Guide: Aqueous Solubility of 3-O-
Methyl-D-glucopyranose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-O-Methyl-D-glucopyranose

Cat. No.: B15543962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the aqueous solubility of 3-O-Methyl-D-
glucopyranose, a non-metabolizable glucose analog. This compound is frequently utilized in

biomedical research, particularly in studies of glucose transport mechanisms across cell

membranes. A thorough understanding of its solubility in water is critical for the preparation of

stock solutions and experimental media, ensuring accurate and reproducible results in various

assays.

Physicochemical Properties
3-O-Methyl-D-glucopyranose is a white to off-white crystalline powder. Its key

physicochemical properties are summarized below:

Property Value Reference

Molecular Formula C₇H₁₄O₆ [1]

Molecular Weight 194.18 g/mol [1]

Melting Point 167-169 °C [2]

Appearance
White to off-white crystalline

powder
[1]
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Quantitative Solubility Data
The solubility of 3-O-Methyl-D-glucopyranose in water has been reported by several

suppliers. The available quantitative data is presented in the table below. It is important to note

that the precise temperature at which these solubilities were determined is not always specified

in the available literature.

Solubility in Water Temperature Observations Source

50 mg/mL Not Specified
Clear to slightly hazy,

colorless solution
[2][3]

100 mg/mL Not Specified
Clear, colorless

solution
[3][4]

Note: One source specifies a requirement for ultrasonic assistance to achieve a concentration

of 100 mg/mL[4].

Experimental Protocol for Solubility Determination
While specific experimental details for the determination of 3-O-Methyl-D-glucopyranose
solubility are not extensively published in peer-reviewed literature, a standard and reliable

method for determining the equilibrium solubility of a solid compound in a solvent like water is

the isothermal shake-flask method. This method is widely accepted and provides a direct

measure of a compound's solubility at a given temperature.

Materials and Equipment
3-O-Methyl-D-glucopyranose (≥98% purity)

Deionized or distilled water

Analytical balance

Spatula

Glass vials or flasks with screw caps

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15543962?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/m4879
https://www.sigmaaldrich.com/HK/zh/product/sigma/m4879
https://www.sigmaaldrich.com/HK/zh/product/sigma/m4879
https://www.medchemexpress.com/3-o-methyl-d-glucopyranose.html
https://www.medchemexpress.com/3-o-methyl-d-glucopyranose.html
https://www.benchchem.com/product/b15543962?utm_src=pdf-body
https://www.benchchem.com/product/b15543962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constant temperature shaker bath or incubator

Syringe filters (e.g., 0.22 µm pore size)

Syringes

Volumetric flasks

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

Refractive Index Detector) or a validated UV-Vis spectrophotometric method.

Methodology
Preparation of Supersaturated Solutions:

Add an excess amount of 3-O-Methyl-D-glucopyranose to a series of glass vials. The

excess of solid is crucial to ensure that equilibrium is reached from a state of

supersaturation.

Add a known volume of deionized water to each vial.

Equilibration:

Securely cap the vials and place them in a constant temperature shaker bath set to the

desired experimental temperature (e.g., 25 °C).

Allow the mixtures to shake for a sufficient period to reach equilibrium. A typical duration is

24 to 72 hours. It is advisable to take measurements at different time points (e.g., 24, 48,

and 72 hours) to ensure that the concentration has reached a plateau, indicating

equilibrium.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the experimental

temperature for a short period to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.
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Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solid particles. This step is critical to prevent overestimation of the solubility.

Analysis:

Accurately dilute the filtered supernatant with a known volume of deionized water.

Quantify the concentration of 3-O-Methyl-D-glucopyranose in the diluted sample using a

pre-validated analytical method, such as HPLC with refractive index detection.

Prepare a calibration curve using standard solutions of known concentrations of 3-O-
Methyl-D-glucopyranose to ensure accurate quantification.

Data Interpretation:

Calculate the concentration of 3-O-Methyl-D-glucopyranose in the original undiluted

supernatant. This value represents the aqueous solubility at the experimental temperature.

The experiment should be performed in triplicate to ensure the reproducibility of the

results.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the isothermal shake-flask method for

determining the aqueous solubility of 3-O-Methyl-D-glucopyranose.
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Isothermal Shake-Flask Method Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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